Cas no 80606-31-1 (Pentanenitrile, 2-methyl-2-propyl-)

• Product Name: Pentanenitrile, 2-methyl-2-propyl-
• CAS No: 80606-31-1
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 705338
• PubChem ID: 12754187
• Update Time: 2025-04-19

Pentanenitrile, 2-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-methyl-2-propyl-
• 2-methyl-2-propylpentanenitrile
• DTXSID60508976
• 80606-31-1
• SCHEMBL13006491

• Inchi： 1S/C9H17N/c1-4-6-9(3,8-10)7-5-2/h4-7H2,1-3H3
• InChI Key： JDLMTMGQKQFIRI-UHFFFAOYSA-N
• SMILES： N#CC(C)(CCC)CCC

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų